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Compound of Interest

Compound Name: Creatinine-d5

Cat. No.: B12419821

This document provides essential safety and logistical information for the proper disposal of
Creatinine-d5, ensuring compliance and safety in research, development, and laboratory
settings. The following procedures are based on currently available safety data sheets and
general best practices for chemical waste management.

Key Chemical and Safety Data

Creatinine-d5 is a deuterated form of creatinine and is not classified as a hazardous
substance.[1] However, it is crucial to handle it with care, following standard laboratory safety
protocols. The non-deuterated form, creatinine, may cause skin, eye, and respiratory tract
irritation. [2]
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Property Information Source
o Not a hazardous substance or
Hazard Classification ) [1]
mixture.
Physical State Solid, white crystals or powder.  [2][3]
Solubility Soluble in water.

May cause skin, eye, and
Primary Hazards respiratory irritation (based on

creatinine data).

Store in a cool, dry, well-
Storage ventilated place in a tightly
closed container.

Step-by-Step Disposal Procedure

The disposal of Creatinine-d5 must adhere to local, state, and federal regulations. Always
consult with your institution's Environmental Health and Safety (EHS) department for specific

guidance.
1. Personal Protective Equipment (PPE):
» Before handling Creatinine-d5 for disposal, ensure you are wearing appropriate PPE:
o Safety glasses or goggles
o Protective gloves
o Lab coat
2. Waste Collection:
e Solid Waste:
o Collect dry Creatinine-d5 waste in a clearly labeled, sealed container.

o Do not mix with other waste streams unless explicitly permitted by your EHS department.
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o Handle uncleaned containers as you would the product itself.

e Solutions:

o Aqueous solutions of Creatinine-d5 should be collected in a labeled waste container.

o Do not pour solutions down the drain unless authorized by your institution's EHS
guidelines for non-hazardous materials.

3. Labeling and Storage of Waste:

o Clearly label the waste container with "Creatinine-d5 Waste" and any other information
required by your institution.

o Store the waste container in a designated, secure area away from incompatible materials.

4. Final Disposal:

» Dispose of the waste through your institution's chemical waste program.

e This may involve a licensed disposal company for surplus and non-recyclable solutions.

5. Spill Cleanup:

e In case of a spill:

[e]

Avoid generating dust.

o

For solid spills, sweep or shovel the material into a suitable container for disposal.

[¢]

For liquid spills, absorb with an inert material (e.g., clay, diatomaceous earth) and place in
a sealed container.

[¢]

Ventilate the area and clean the spill site once the material has been removed.

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of
Creatinine-d5.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b12419821?utm_src=pdf-body
https://www.benchchem.com/product/b12419821?utm_src=pdf-body
https://www.benchchem.com/product/b12419821?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Creatinine-d5.

Disclaimer: This information is intended as a guide and should not replace the specific
protocols and regulations of your institution. Always consult your local EHS department for
definitive disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Creatinine-d5: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12419821#creatinine-d5-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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